Cas no 29740-66-7 (Propanamide,N-hydroxy-N,2,2-trimethyl-)

Propanamide,N-hydroxy-N,2,2-trimethyl- structure
29740-66-7 structure
Product Name:Propanamide,N-hydroxy-N,2,2-trimethyl-
CAS No:29740-66-7
MF:C6H13NO2
MW:131.172921895981
CID:265206
PubChem ID:334656
Update Time:2025-04-19

Propanamide,N-hydroxy-N,2,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-hydroxy-N,2,2-trimethyl-
    • N-hydroxy-N,2,2-trimethylpropanamide
    • AC1L7FV2
    • N-hydroxy-N-methylpivalamide
    • N-Methylpivalohydroxamsaeure
    • N-methylpivaloylhydroxamic acid
    • NSC340522
    • NSC-340522
    • DTXSID40319148
    • 29740-66-7
    • SCHEMBL3280248
    • Inchi: 1S/C6H13NO2/c1-6(2,3)5(8)7(4)9/h9H,1-4H3
    • InChI Key: KJMFIZJSQBXPHB-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)N(C)O

Computed Properties

  • Exact Mass: 131.09469
  • Monoisotopic Mass: 131.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.012
  • Boiling Point: 189.4°Cat760mmHg
  • Flash Point: 68.3°C
  • Refractive Index: 1.454
  • PSA: 40.54
  • LogP: 0.88010
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